2,3-Dihydroimidazo[2,1-B]benzothiazol-6-amine

• IUPAC Name: 1,2-dihydroimidazo[2,1-b][1,3]benzothiazol-7-amine
• InChI: InChI=1S/C9H9N3S/c10-6-1-2-8-7(5-6)12-4-3-11-9(12)13-8/h1-2,5H,3-4,10H2
• InChI Key: HJCGGAYYNMECPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C3=C(C=CC(=C3)N)SC2=N1
• Molecular Formula: C9H9N3S
• DSSTOX Substance ID: DTXSID80228962
• Molecular Weight: 191.26 g/mol
• CAS No.: 78291-99-3

Description

2,3-Dihydroimidazo[2,1-b]benzothiazol-6-amine (DIBT) is a heterocyclic compound that has been studied for its potential applications in a variety of fields, including medical, agricultural, and industrial. DIBT has been found to have a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been used as a reagent for the synthesis of other compounds, such as amines and thiols.

Scientific Research Applications

Synthesis and Biological Activity

2,3-Dihydroimidazo[2,1-B]benzothiazol-6-amine and its derivatives are involved in various synthetic processes. These compounds have been synthesized and explored for their biological activities. For instance, N-(1H-benzimidazol-2-yl)-6-substituted-1,3-benzothiazol-2-amines and related compounds exhibit potent antibacterial and entomological activities, including antifeedant, acaricidal, contact toxicity, and stomach toxicity properties (Chaudhary et al., 2011).

Anticancer Activity

Derivatives of this compound have shown promising results in anticancer research. For example, specific derivatives demonstrated remarkable in-vitro anticancer activity against 60 human cancer cell lines, highlighting their potential as anticancer agents (Waghmare et al., 2013).

Antiinflammatory Properties

Several isomeric derivatives of this compound were found to have significant antiinflammatory properties. This was demonstrated through various pharmacological models, suggesting their potential in developing new antiinflammatory drugs (Lantos et al., 1984); (Abignente et al., 1983).

Antimicrobial Applications

Compounds synthesized from this compound have been evaluated for their antimicrobial properties. Various derivatives have demonstrated significant antibacterial and antifungal activities, making them valuable in the development of new antimicrobial agents (Sayed et al., 2012).

Corrosion Inhibition

Benzimidazole derivatives, including those related to this compound, have been studied as corrosion inhibitors for mild steel in acidic media. Their efficiency as inhibitors is noteworthy, suggesting their applicability in protecting metals against corrosion (Tang et al., 2013).

Potential in Drug Development

Research has been conducted to explore the potential of this compound derivatives in drug development. For instance, novel derivatives have been synthesized and evaluated as modulators of multidrug resistance in tumor cells, suggesting their potential in overcoming drug resistance in cancer treatment (Tasaka et al., 1997).

Immunological Activity

Some derivatives of this compound have shown significant immunological activities, such as suppressing delayed type hypersensitivity (DTH) without inhibiting humoral immunity. This points towards their potential use in developing new immunosuppressive agents (Mase et al., 1986).

Synthesis routes and methods

Procedure details

A mixture of 11 parts of 2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole and 80 parts of methanol is hydrogenated at normal pressure and at room temperature with 5 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. The residue is crystallized from dimethylbenzene. The product is filtered off and dried, yielding 5.6 parts of 2,3-dihydroimidazo[2,1-b]benzothiazol-6-amine; mp. 204°-210° C.